Cas no 51761-07-0 (9H-carbazole-2-carbaldehyde)

9H-Carbazole-2-carbaldehyde is a versatile organic compound featuring a carbazole core functionalized with an aldehyde group at the 2-position. This structure makes it a valuable intermediate in synthetic chemistry, particularly for the preparation of pharmaceuticals, agrochemicals, and optoelectronic materials. The aldehyde group enables further derivatization through condensation, reduction, or nucleophilic addition reactions, offering flexibility in molecular design. Its carbazole backbone contributes to electron-rich properties, enhancing utility in conjugated systems and charge-transport materials. The compound exhibits good thermal and chemical stability, ensuring reliable performance in demanding applications. High purity grades are available to meet rigorous research and industrial requirements.
9H-carbazole-2-carbaldehyde structure
9H-carbazole-2-carbaldehyde structure
Product Name:9H-carbazole-2-carbaldehyde
CAS No:51761-07-0
MF:C13H9NO
MW:195.216663122177
MDL:MFCD09743119
CID:361505
PubChem ID:504067
Update Time:2025-06-07

9H-carbazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 9H-Carbazole-3-carboxaldehyde
    • 3-Formyl-9H-carbazole
    • 9H-carbazole-3-carbaldehyde
    • 9H-carbazole-2-carbaldehyde
    • WRBOHOGDAJPJOQ-UHFFFAOYSA-N
    • CHEBI:172436
    • 3-Formylcarbazole
    • Formaldehyde, mixt. with 2-methoxyphenol (9CI)
    • AB51127
    • 2-Formylcarbazole (obsol.)
    • BDBM50322592
    • CS-0160451
    • QWC6E2F7Z5
    • CHEMBL1172392
    • E76707
    • BCA76107
    • AKOS000113618
    • 51761-07-0
    • PD183431
    • DTXSID70333418
    • MFCD09743119
    • UNII-QWC6E2F7Z5
    • SCHEMBL2775335
    • HY-W106860
    • BS-53703
    • DB-360080
    • STL367222
    • MDL: MFCD09743119
    • Inchi: 1S/C13H9NO/c15-8-9-5-6-13-11(7-9)10-3-1-2-4-12(10)14-13/h1-8,14H
    • InChI Key: WRBOHOGDAJPJOQ-UHFFFAOYSA-N
    • SMILES: O=CC1C=CC2=C(C=1)C1C=CC=CC=1N2

Computed Properties

  • Exact Mass: 195.06847
  • Monoisotopic Mass: 195.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 32.9Ų

Experimental Properties

  • PSA: 32.86

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